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Compound of Interest

Compound Name: Sisunatovir Hydrochloride

Cat. No.: B610610

Essential Safety and Handling Guide for Sisunatovir
Hydrochloride

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Sisunatovir Hydrochloride. The
following procedures are designed to ensure a safe laboratory environment and proper
management of this compound.

Hazard Identification and Safety Data

Sisunatovir Hydrochloride presents specific hazards that require careful management. One
safety data sheet indicates it is harmful if swallowed and very toxic to aquatic life with long-
lasting effects[1]. Another source, however, states the substance is not classified according to
the Globally Harmonized System (GHS) and has no associated hazard statements[2]. Given
this conflicting information, it is prudent to handle the compound with a high degree of caution.

Key quantitative data for Sisunatovir Hydrochloride are summarized in the table below.
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Parameter Value Source(s)
Molecular Formula C23H23CIF4aN4O [1]
Molecular Weight 482.91 g/mol [1]

CAS Number 1903763-83-6 [1]

Storage (Powder) -20°C [11[3]
Storage (in Solvent) -80°C [1][3]

ICs0 (RSV A) 1.4 nM [31141[5]
ICso (RSV B) 1.0 nM [31[41[5]

I > 2.5 mg/mL (5.18 mM) to 24
Solubility in DMSO [3][4]
mg/mL (49.69 mM)

Note: No occupational exposure limits have been established for this product[1].

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment (PPE) is mandatory to create a barrier
between the user and potentially hazardous material, minimizing the risk of exposure and
contamination[6][7].

Required PPE for Handling Sisunatovir Hydrochloride:

o Eye Protection: Wear safety goggles with side-shields to protect against splashes and
dust[1].

» Hand Protection: Use protective, impermeable gloves (e.g., nitrile or latex)[1][8].

» Body Protection: Wear impervious clothing, such as a lab coat with long sleeves and elastic
cuffs, to prevent skin contact[1][9].

» Respiratory Protection: When engineering controls are insufficient or when handling the
powder outside of a ventilated enclosure, a suitable respirator is required[1].
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Figure 1. Required PPE for Sisunatovir Hydrochloride
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Figure 1. Required PPE for Sisunatovir Hydrochloride

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is essential for safety and
environmental protection.

Handling and Storage Protocol

Engineering Controls:

o Always handle Sisunatovir Hydrochloride in an area with adequate ventilation, such as a
chemical fume hood, especially when working with the powder form to avoid dust and
aerosol formation[1].

e Ensure a safety shower and eye wash station are readily accessible[1].
Procedural Steps:

o Preparation: Before handling, ensure all required PPE is correctly worn.
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» Handling: Avoid direct contact with the compound. Do not eat, drink, or smoke in the
handling area[1].

e Post-Handling: Wash hands and any exposed skin thoroughly after handling[1].

o Storage: Keep the container tightly sealed in a cool, well-ventilated location[1]. Store the
powder at -20°C and solutions at -80°C, away from direct sunlight and ignition sources[1][3]

[4].

Accidental Release Measures

In the event of a spill, follow these steps immediately:
e Evacuate: Evacuate non-essential personnel from the area[1].
e Ventilate: Ensure the area is well-ventilated[1].

o Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses[1].

e Clean-up:
o Wear full PPE[1].

o For solutions, absorb the spill with a finely-powdered, liquid-binding material like
diatomite[1].

o For powder, carefully collect the material to avoid generating dust.
o Decontaminate surfaces and equipment by scrubbing with alcohol[1].

o Dispose: Collect all contaminated materials into a sealed, approved waste container for
proper disposal[1].

Disposal Plan

All waste materials must be disposed of as hazardous waste.
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o Waste Collection: Dispose of the compound and any contaminated materials (e.g., gloves,
absorbent pads) in a designated, approved waste disposal container[1].

e Environmental Precaution: Do not allow the product to enter drains or waterways, as it is
very toxic to aquatic life[1].

» Final Disposal: The waste must be sent to an approved waste disposal plant, typically via
incineration, in accordance with federal, state, and local regulations[1][10]. Contact your
institution's Environmental Health and Safety (EHS) department for specific procedures[10].
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Figure 2. Safe Handling and Disposal Workflow
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Figure 2. Safe Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b610610?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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